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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetonitrile

Cat. No.: B100795 Get Quote

An In-depth Technical Guide to 2,5-
Dimethylphenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethylphenylacetonitrile, a substituted aromatic nitrile, serves as a valuable

intermediate in organic synthesis. Its chemical structure lends itself to a variety of

transformations, making it a point of interest for the synthesis of more complex molecules,

including potential pharmaceutical agents. This technical guide provides a comprehensive

overview of its known synonyms, chemical properties, a detailed synthesis protocol, and a

discussion of the current landscape of its biological activity based on available literature.

Chemical Identity and Properties
A clear identification of 2,5-Dimethylphenylacetonitrile is crucial for researchers. The

compound is known by several synonyms in chemical literature and databases. Its key

identifiers and physicochemical properties are summarized below.
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Property Value

Systematic Name 2-(2,5-dimethylphenyl)acetonitrile

CAS Number 16213-85-7

Molecular Formula C₁₀H₁₁N

Molecular Weight 145.20 g/mol

Synonyms

2,5-Dimethylbenzyl cyanide, 2,5-

Xylylacetonitrile, (2,5-xylyl)acetonitrile,

Benzeneacetonitrile, 2,5-dimethyl-, 2,5-

Dimethylbenzeneacetonitrile

Synthesis of 2,5-Dimethylphenylacetonitrile
The synthesis of 2,5-Dimethylphenylacetonitrile can be achieved through the cyanidation of

2,5-dimethylbenzyl chloride. The following protocol is based on established chemical synthesis

principles and information extrapolated from related procedures.

Experimental Protocol: Cyanidation of 2,5-
Dimethylbenzyl Chloride
This procedure outlines the synthesis of 2,5-dimethylphenylacetonitrile as an intermediate in

a multi-step synthesis.[1]

Materials:

2,5-Dimethylbenzyl chloride

Sodium cyanide (or Potassium cyanide) aqueous solution (18-30% w/w)[1]

Phase-transfer catalyst (e.g., Tetrabutylammonium bromide or Tetrabutylammonium chloride)

[1]

p-Xylene (as solvent)

Water
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Equipment:

500 mL four-neck round-bottom flask

Mechanical stirrer

Reflux condenser

Thermometer/temperature probe

Heating mantle

Separatory funnel

Rotary evaporator (optional)

Gas chromatograph (GC) for reaction monitoring

Procedure:

Reaction Setup: In a 500 mL four-neck flask equipped with a mechanical stirrer, reflux

condenser, and thermometer, add the p-xylene solution containing 2,5-dimethylbenzyl

chloride.

Addition of Catalyst and Cyanide: To the stirred solution, add the phase-transfer catalyst

(e.g., 2 g of tetrabutylammonium bromide). Subsequently, add the aqueous sodium cyanide

solution (e.g., 100 g of an 18% solution).[1]

Reaction Conditions: Heat the reaction mixture to 60-65 °C and maintain this temperature

with vigorous stirring.[1]

Monitoring the Reaction: Monitor the progress of the reaction by taking aliquots from the

organic layer and analyzing them by Gas Chromatography (GC) to check for the

disappearance of the 2,5-dimethylbenzyl chloride starting material. The reaction is typically

complete within 3-4 hours.[1]

Work-up: Once the reaction is complete, cool the mixture to below 50 °C. Transfer the

mixture to a separatory funnel and allow the layers to separate.
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Extraction and Washing: Separate the organic layer. Wash the organic layer with water until

it is neutral.

Isolation of Product: The resulting p-xylene solution contains 2,5-
dimethylphenylacetonitrile. For many subsequent reactions, this solution can be used

directly.[1] If the pure compound is required, the solvent can be removed under reduced

pressure using a rotary evaporator. Further purification can be achieved by vacuum

distillation.

Synthesis Workflow
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Caption: A workflow diagram illustrating the key stages in the synthesis of 2,5-
Dimethylphenylacetonitrile.

Biological Activity and Toxicological Profile
Currently, there is a notable lack of specific toxicological and pharmacological data for 2,5-
Dimethylphenylacetonitrile in publicly available scientific literature. Safety Data Sheets for

structurally similar compounds indicate that they may be harmful if swallowed, in contact with

skin, or if inhaled, but detailed studies on this specific molecule are not available.[2]

The toxicological profile of nitriles as a class is often associated with the metabolic release of

cyanide.[3] However, the rate and extent of this metabolism can vary significantly depending on

the specific structure of the nitrile. Acetonitrile, the simplest nitrile, is known to cause delayed

toxicity due to its slow metabolism to cyanide.[3] It is plausible that 2,5-
Dimethylphenylacetonitrile could also exhibit toxicity through a similar mechanism, though

this has not been experimentally verified.

Research into the biological activities of substituted phenylacetonitriles is an active area. For

instance, various derivatives have been investigated for their potential as cytotoxic agents

against cancer cell lines.[4] However, no studies were identified that specifically evaluate the

antiproliferative or other biological effects of 2,5-Dimethylphenylacetonitrile itself.

Given the absence of direct data, any consideration of the biological effects of 2,5-
Dimethylphenylacetonitrile must be inferred from the broader class of aromatic nitriles and

related structures. Such inferences should be treated with caution and would require

experimental validation.

Signaling Pathways
Due to the limited research on the biological effects of 2,5-Dimethylphenylacetonitrile, there

is no information available regarding its interaction with specific signaling pathways. Elucidation

of its mechanism of action would first require comprehensive in vitro and in vivo studies to

identify its biological targets.

Conclusion
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2,5-Dimethylphenylacetonitrile is a well-defined chemical intermediate with several

established synonyms. Its synthesis is achievable through standard organic chemistry

methodologies, such as the cyanidation of the corresponding benzyl chloride. However, a

significant gap exists in the scientific literature concerning its biological activity, toxicological

profile, and mechanism of action. This lack of data presents an opportunity for future research

to explore the potential pharmacological or toxicological properties of this compound and its

derivatives, which could be of interest to professionals in drug development and chemical

safety. Researchers are advised to handle this compound with care, assuming potential toxicity

based on the properties of related nitriles, until more specific data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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